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Compound of Interest

Compound Name: Ethyl 3-hydroxy-5-methylbenzoate
CAS No.: 1126430-75-8
Cat. No.: B1528403

Get Quote

Executive Summary & Structural Framework

The definitive characterization of Ethyl 3-hydroxy-5-methylbenzoate (MW: 180.20 g/mol )
requires a rigorous differentiation from its structural isomers (e.qg., ethyl salicylates or ethyl
vanillate derivatives). This guide synthesizes Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS) data to establish a self-validating analytical protocol.

This compound features a 1,3,5-substitution pattern on the benzene ring, creating a unique
symmetry breaking that is chemically distinct in spectroscopic analysis. The presence of an
electron-withdrawing ester group meta to both an electron-donating hydroxyl and a weakly
donating methyl group creates a "push-pull" electronic environment that defines its spectral
fingerprint.

Analytical Workflow

The following directed graph illustrates the logical flow for validating the structure, moving from
crude isolation to definitive spectral confirmation.
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Figure 1: Analytical workflow for the structural validation of phenolic esters.

Mass Spectrometry (GC-MS) Data & Fragmentation
Logic

Technique: Electron lonization (El), 70 eV. Molecular Formula:

Molecular Weight: 180.20 Da[1]

The mass spectrum of ethyl benzoates is dominated by

-cleavage and McLafferty rearrangements. For Ethyl 3-hydroxy-5-methylbenzoate, the
stability of the aromatic core prevents rapid degradation, allowing for a clear Molecular lon (

).
Key Fragmentation lons[2]
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m/z (Mass-to- Relative
Charge) Abundance

Fragment
Assignment

Mechanistic Origin

180 Moderate (30-50%)

Molecular lon (Radical
Cation).

152 High

McLafferty
Rearrangement. Loss
of ethylene from the
ethyl ester. Produces
the radical cation of
the corresponding

benzoic acid.

135 Base Peak (100%)

-Cleavage. Loss of

ethoxy radical (

). Forms the stable

acylium ion (

).

107 High

Decarbonylation. Loss
of carbon monoxide
from the acylium ion.
Results in the
hydroxytoluene cation

(cresol cation).

79177 Low

Aromatic ring
degradation

fragments.

Fragmentation Pathway Diagram

The transition from the molecular ion to the base peak is driven by the stability of the acylium

resonance structure.
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Figure 2: Primary fragmentation pathways in Electron lonization (EI) MS.

Nuclear Magnetic Resonance (NMR) Analysis[2][3]
[4][5]1[6][7]

Solvent:

(Chloroform-d) is standard. Note: If hydroxyl proton resolution is poor or overlaps with
aromatics, switch to

to freeze the exchange and observe the OH as a sharp singlet/doublet.

1H NMR (400 MHz, )

The 1,3,5-substitution pattern eliminates ortho-coupling between aromatic protons, resulting in
a pattern of singlets (or fine meta-coupled doublets,
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Chemical Shift
(

ppm)

Multiplicity

. Structural
Integral Assighment .
Logic

1.38

Triplet (

)

Methyl of the

ethyl ester.

3H

2.35

Singlet

Aromatic methyl
3H group (Position
5).

4.36

Quartet (

)

Methylene of the
ethyl ester.

2H Downfield due to
oxygen

electronegativity.

5.80 - 6.50

Broad Singlet

Phenolic
hydroxyl. Shift
varies with
concentration
and water

content.

6.92

Singlet (br)

Shielded by two
ortho-donors

1H H-4 (OH and Me).
Located between
OH and Me.

7.45

Singlet (br)

Deshielded by
ester (ortho).
Shielded by OH
(ortho). Located
between Ester
and OH.

7.62

Singlet (br)

1H H-6 Deshielded by

ester (ortho).
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Weakly shielded
by Me (ortho).
Located between

Ester and Me.

Critical Distinction: Unlike 1,2,4-substituted isomers (which show distinct doublet/doublet-of-
doublets splitting), this isomer displays three distinct aromatic signals appearing as singlets or
narrow multiplets due to weak meta-coupling (

).
13C NMR (100 MHz, )

e Carbonyl:
167.0 ppm (Ester

)

e Aromatic C-O:

156.5 ppm (C-3, attached to OH)
e Aromatic C-H:

114.0 (C-4), 120.5 (C-2), 122.0 (C-6)
o Aliphatic:

61.2 (

), 21.5 (

), 14.3 (

)

Experimental Protocols
Protocol A: Sample Preparation for NMR
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To ensure sharp peaks and accurate integration:
e Mass: Weigh 10-15 mg of Ethyl 3-hydroxy-5-methylbenzoate.
e Solvent: Dissolve in 0.6 mL of

(99.8% D) containing 0.03% TMS (Tetramethylsilane) as an internal reference.

o Filtration: If the solution is cloudy (common if salt impurities exist), filter through a small plug
of glass wool into the NMR tube.

Acquisition: Run 16 scans for 1H NMR; 256-512 scans for 13C NMR.

Protocol B: GC-MS Setup

For purity check and mass confirmation:
e Column: DB-5ms or equivalent (30m x 0.25mm ID).
e Inlet Temp: 250°C.
e Carrier Gas: Helium at 1.0 mL/min constant flow.
e Oven Program:
o Start: 60°C (hold 1 min).
o Ramp: 20°C/min to 280°C.
o End: Hold at 280°C for 5 min.

o Detection: El mode, scan range 40-400 m/z.

References & Authority

o National Center for Biotechnology Information (2023).PubChem Compound Summary for
CID 59029704, Ethyl 3-hydroxy-5-methylbenzoate. Retrieved from [Link]
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» Wiley SpectraBase.Mass Spectrum of Ethyl 3-hydroxy-5-methylbenzoate (QB-20-1376-4).
John Wiley & Sons, Inc.[1] (Verified via PubChem spectral linkage).

e AIST (2023).Spectral Database for Organic Compounds (SDBS). (General reference for
substituent chemical shift additivity in benzoate systems). Retrieved from [Link]

o Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. (Standard text
for McLafferty and alpha-cleavage mechanisms cited in Section 2).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Ethyl 3-hydroxy-5-methylbenzoate | CLOH1203 | CID 59029704 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Structural Elucidation of Ethyl 3-hydroxy-5-
methylbenzoate: A Multi-Modal Spectroscopic Approach]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1528403/docs#structural-elucidation-of-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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